Cas no 2165867-47-8 (rac-(3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid
• CAS No: 2165867-47-8
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5655503
• PubChem ID: 165888971
• Update Time: 2025-06-14

rac-(3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724106
• rac-(3R,4R)-4-[(1E)-prop-1-en-1-yl]pyrrolidine-3-carboxylic acid
• 2165867-47-8
• rac-(3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C8H13NO2/c1-2-3-6-4-9-5-7(6)8(10)11/h2-3,6-7,9H,4-5H2,1H3,(H,10,11)/b3-2+/t6-,7-/m1/s1
• InChI Key： PLOCXIPUGRZGPI-WUCZRCLBSA-N
• SMILES： OC([C@@H]1CNC[C@H]1/C=C/C)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid (CAS No. 2165867-47-8)

The compound rac-(3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid (CAS No. 2165867-47-8) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a prop-1-en-1-yl group and a carboxylic acid moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical properties, which are critical for drug design and development.

In recent years, the demand for chiral building blocks like rac-(3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound aligns with the growing trend of sustainable and efficient synthetic routes, addressing key challenges in medicinal chemistry and catalysis. Its CAS No. 2165867-47-8 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

The stereochemistry of rac-(3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid plays a pivotal role in its applications. The (3R,4R) configuration ensures high enantioselectivity, which is essential for developing therapeutics with minimal side effects. This specificity is particularly valuable in the synthesis of neuroactive compounds and enzyme inhibitors, where precise molecular interactions are required.

Another area of interest is the compound's potential in biocatalysis. With the rise of enzyme-driven synthetic processes, rac-(3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid serves as a substrate for exploring novel enzymatic transformations. This aligns with the broader shift toward biobased manufacturing, a hot topic in both academic and industrial circles.

From a technical perspective, the compound's carboxylic acid group offers functional versatility, enabling easy derivatization into esters, amides, or other derivatives. This flexibility is highly sought after in drug discovery, where rapid structural modifications are often necessary to optimize pharmacokinetic properties. The prop-1-en-1-yl side chain further enhances its utility by introducing additional sites for chemical modification.

In conclusion, rac-(3R,4R)-4-(1E)-prop-1-en-1-ylpyrrolidine-3-carboxylic acid (CAS No. 2165867-47-8) represents a promising candidate for diverse applications in modern chemistry. Its combination of stereochemical precision, functional groups, and compatibility with sustainable methodologies positions it at the forefront of innovation. As research continues to evolve, this compound is likely to play an increasingly important role in addressing global challenges in healthcare and beyond.